Cas no 42028-21-7 (estriol 17-sulfate)

• Product Name: estriol 17-sulfate
• CAS No: 42028-21-7
• Molecular Formula: C₁₈H₂₄O₆S
• Molecular Weight: 368.444564819336
• CID: 927689
• PubChem ID: 135126

estriol 17-sulfate Properties

Names and Identifiers

• estriol 17-sulfate
• CHEBI:189467
• [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulate
• Estriol-17-sulfate
• [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• FS-6918
• DTXSID80962218
• A826744
• SCHEMBL3232321
• 3,16-Dihydroxyestra-1(10),2,4-trien-17-yl hydrogen sulfate
• [(1R,2R,3aS,3bR,9bS,11aS)-2,7-dihydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H-cyclopenta[a]phenanthren-1-yl]oxidanesulfonic acid
• Estra-1,3,5(10)-triene-3,16,17-triol, 17-(hydrogen sulfate), (16?,17?)-
• sulfuric acid [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] ester
• AKOS040734913
• 42028-21-7
• [(8R,9S,13S,14S,16R,17R)-13-methyl-3,16-bis(oxidanyl)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• Estra-1,3,5(10)-triene-3,16,17-triol, 17-(hydrogen sulfate), (16alpha,17beta)-

• InChIKey： HTAOZBHEZQGPLH-ZXXIGWHRSA-N
• Inchi： InChI=1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)24-25(21,22)23/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,16-,17+,18+/m1/s1
• SMILES： CC12CCC3C(C1CC(C2OS(=O)(=O)O)O)CCC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 368.129
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.129
• Heavy Atom Count: 25
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Refractive Index: 1.648
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Powder
• Density: 1.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids